Cas no 2172572-97-1 (1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole)

• Product Name: 1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole
• CAS No: 2172572-97-1
• MF: C₁₂H₁₃BrClN₃
• MW: 314.608720541
• CID: 6167168
• PubChem ID: 165793532
• Update Time: 2025-11-06

1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole
• 2172572-97-1
• 1-[(2-bromophenyl)methyl]-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole
• EN300-1610326

• Inchi： 1S/C12H13BrClN3/c1-2-12-11(7-14)15-16-17(12)8-9-5-3-4-6-10(9)13/h3-6H,2,7-8H2,1H3
• InChI Key： VPUMYSNIAOFSAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1C(=C(CCl)N=N1)CC

Computed Properties

• Exact Mass: 312.99814g/mol
• Monoisotopic Mass: 312.99814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole

Research Briefing on 1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole (CAS: 2172572-97-1)

1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole (CAS: 2172572-97-1) is a novel triazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique bromophenyl and chloromethyl functional groups, has been explored for its pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, making it a subject of significant interest among researchers.

The synthesis of 1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole involves a multi-step process, including copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry. The presence of the bromophenyl group enhances the compound's reactivity, enabling further functionalization, while the chloromethyl moiety provides a handle for subsequent derivatization. These features make it a valuable building block for the development of new therapeutic agents, particularly in the areas of oncology and infectious diseases.

Recent research has focused on evaluating the biological activity of this compound and its derivatives. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer cell proliferation, such as kinases and proteases. Additionally, its structural similarity to known pharmacophores has prompted investigations into its antimicrobial properties, with preliminary results indicating activity against drug-resistant bacterial strains. These findings underscore the compound's potential as a lead candidate for further optimization and preclinical development.

Despite its promising attributes, challenges remain in the optimization of 1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole for clinical applications. Issues such as solubility, stability, and bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles by exploring novel synthetic routes and conducting comprehensive structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into viable therapeutic options.

In conclusion, 1-(2-bromophenyl)methyl-4-(chloromethyl)-5-ethyl-1H-1,2,3-triazole represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and demonstrated biological activity make it a compelling subject for further investigation. As research progresses, this compound may pave the way for the development of innovative treatments for complex diseases, contributing to the advancement of chemical biology and pharmaceutical sciences.